Cas no 648921-77-1 (1,2,3,4-tetrahydro-2-methyl-1,4-Methanoisoquinoline)

• Product Name: 1,2,3,4-tetrahydro-2-methyl-1,4-Methanoisoquinoline
• CAS No: 648921-77-1
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 412304
• PubChem ID: 21576335
• Update Time: 2025-04-19

1,2,3,4-tetrahydro-2-methyl-1,4-Methanoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-2-methyl-1,4-Methanoisoquinoline
• 1,4-Methanoisoquinoline,1,2,3,4-tetrahydro-2-methyl-(9CI)
• CTK2A1742
• 9-methyl-9-azatricyclo[6.2.1.02,7]undeca-2,4,6-triene
• DTXSID10616010
• 2-Methyl-1,2,3,4-tetrahydro-1,4-methanoisoquinoline
• SCHEMBL17383967
• 648921-77-1

• Inchi： 1S/C11H13N/c1-12-7-8-6-11(12)10-5-3-2-4-9(8)10/h2-5,8,11H,6-7H2,1H3
• InChI Key： YXUJIRJOKPLNPC-UHFFFAOYSA-N
• SMILES： N1(C)CC2C3C=CC=CC=3C1C2

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines